methyl 2-{5-[2-bromo-5-methoxy-4-(2-propyn-1-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoate

• IUPAC Name: methyl 2-[(5E)-5-[(2-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C18H16BrNO6S/c1-5-6-26-14-9-12(19)11(7-13(14)24-3)8-15-16(21)20(18(23)27-15)10(2)17(22)25-4/h1,7-10H,6H2,2-4H3/b15-8+
• InChI Key: BPQNPAKATVYVOO-OVCLIPMQSA-N
• Canonical SMILES: CC(C(=O)OC)N1C(=O)C(=CC2=CC(=C(C=C2Br)OCC#C)OC)SC1=O
• Isomeric SMILES: CC(C(=O)OC)N1C(=O)/C(=C\C2=CC(=C(C=C2Br)OCC#C)OC)/SC1=O
• Molecular Formula: C18H16BrNO6S
• Molecular Weight: 454.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methoxy group, a bromo group, a propynyl group, and a thiazolidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or resources, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be a large, complex structure due to the presence of multiple functional groups and a heterocyclic ring.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the bromo group might make it susceptible to nucleophilic substitution reactions, while the presence of the thiazolidine ring could affect its stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, etc.

Mechanism of Action

Without specific context (such as whether this compound is used as a drug, a catalyst, etc.), it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in various fields such as medicinal chemistry, materials science, etc., depending on its specific characteristics.